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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371

Introduction

Triamiphos is an organophosphate fungicide and insecticide previously used to control
powdery mildews on apples and ornamental plants.[1] Although its use has been discontinued
in many regions, monitoring for its residue in food and environmental samples remains crucial
for ensuring food safety and assessing environmental contamination.[1] Gas chromatography
coupled with mass spectrometry (GC-MS) is a powerful analytical technique for the
identification and quantification of pesticide residues due to its high sensitivity and selectivity.[2]
This application note details a robust method for the determination of Triamiphos residues in
various matrices using a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe) sample preparation protocol followed by GC-MS analysis.

Principle

The methodology involves an initial extraction of Triamiphos from the sample matrix using
acetonitrile, followed by a partitioning step using salts to separate the organic layer. A
subsequent dispersive solid-phase extraction (dSPE) cleanup step is employed to remove
interfering matrix components. The final extract is then analyzed by GC-MS. The gas
chromatograph separates Triamiphos from other components in the sample, and the mass
spectrometer provides definitive identification and quantification based on its unique mass
spectrum and fragmentation pattern.
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Experimental Protocols

1. Sample Preparation (QUEChERS Method)

The QUEChERS method is a widely adopted procedure for the extraction of pesticide residues
from food matrices.[3][4]

» Homogenization: Homogenize a representative portion of the sample (e.qg., fruit, vegetable,
or soil) to a uniform consistency. For samples with low water content, it may be necessary to
add a specific amount of water to facilitate extraction.[3]

e Extraction:

[¢]

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.[3]

[¢]

Add 10-15 mL of acetonitrile (with 1% acetic acid, if necessary, for pH-sensitive
pesticides).[3]

[¢]

Add internal standards if required.

o

Shake vigorously for 1 minute.[3]

o

Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl).[3]

[¢]

Shake vigorously for another 1 minute and then centrifuge at 23000 rpm for 5 minutes.[3]
o Dispersive Solid-Phase Extraction (dASPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing a mixture of
sorbents (e.g., primary secondary amine (PSA) for removing organic acids and sugars,
C18 for removing non-polar interferences, and graphitized carbon black (GCB) for
removing pigments and sterols).

o Vortex for 30 seconds.
o Centrifuge at high speed for 2-5 minutes.

o The resulting supernatant is ready for GC-MS analysis.
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2. GC-MS Analysis

The following are typical GC-MS parameters for the analysis of organophosphorus pesticides.
Optimization may be required based on the specific instrument and column used.

Parameter Setting

Gas Chromatograph

DB-5MS, 30 m x 0.25 mm ID, 0.25 pum film

thickness (or equivalent)

Column

Inlet Temperature 250 °C
Injection Mode Splitless
Injection Volume 1L

Carrier Gas

Helium at a constant flow of 1.0-1.5 mL/min

Oven Program

Initial temperature 70°C, hold for 2 min, ramp at
25°C/min to 150°C, then ramp at 10°C/min to
280°C, hold for 5 min.[5][6]

Mass Spectrometer

lonization Mode

Electron lonization (EI) at 70 eV[2]

lon Source Temp.

230 °C

Transfer Line Temp.

280 °C

Acquisition Mode

Selected lon Monitoring (SIM) and/or Full Scan

Mass Range (Full Scan) 50-450 amul2]

m/z 294 (molecular ion), 119, 92, 72 (fragments)
[7]

SIM lons for Triamiphos

Data Presentation

The performance of the method should be validated by assessing parameters such as linearity,
limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision
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(repeatability). The following table summarizes typical performance data for organophosphorus
pesticide analysis using GC-MS and QUEChERS.

Parameter

Typical Value

Linearity (R?)

>0.99

LOD 0.001 - 0.01 mg/kg
LOQ 0.003 - 0.05 mg/kg[5]
Recovery 75 - 110%[5]

Precision (%RSD)

<15%

Mandatory Visualization
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Caption: Experimental workflow for Triamiphos residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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